Methyl 4-isobutylsulfonylbenzoate
Cat. No. B8416936
M. Wt: 256.32 g/mol
InChI Key: GJSGUCGWAULGSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916565B2
Procedure details
A mixture of methyl 4-isobutylsulfonylbenzoate (1.00 g, 3.90 mmol), NaOH (10 mL of 1.0 M, 10 mmol), and 1,4-dioxane (10 mL) was heated at 80° C. for 1.5 h. The mixture was cooled to rt before it was concentrated in vacuo. The solid residue was taken up in water and was washed with ethyl acetate which was discarded. The aqueous layer was acidified with 1N HCl and was extracted with ethyl acetate (2×). The combined organics were washed with brine, dried over sodium sulfate, and were concentrated in vacuo. Column chromatography (0-100% ethyl acetate/hexanes) on the residue gave 4-(isobutylsulfonyl)benzoic acid (98%). ESI-MS m/z calc. 242.1, found 243.2 (M+1)+; Retention time: 1.73 minutes (3 min run). 1H NMR (400 MHz, CDCl3) δ 8.30 (d, J=8.3 Hz, 2H), 8.05 (d, J=8.3 Hz, 2H), 3.03 (d, J=6.5 Hz, 2H), 2.27 (dt, J=13.3, 6.6 Hz, 1H), 1.08 (d, J=6.7 Hz, 6H).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([S:5]([C:8]1[CH:17]=[CH:16][C:11]([C:12]([O:14]C)=[O:13])=[CH:10][CH:9]=1)(=[O:7])=[O:6])[CH:2]([CH3:4])[CH3:3].[OH-].[Na+]>O1CCOCC1>[CH2:1]([S:5]([C:8]1[CH:17]=[CH:16][C:11]([C:12]([OH:14])=[O:13])=[CH:10][CH:9]=1)(=[O:7])=[O:6])[CH:2]([CH3:4])[CH3:3] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C(C)C)S(=O)(=O)C1=CC=C(C(=O)OC)C=C1
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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|
Name
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|
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Quantity
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10 mL
|
|
Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to rt before it
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was concentrated in vacuo
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WASH
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Type
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WASH
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|
Details
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was washed with ethyl acetate which
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with ethyl acetate (2×)
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WASH
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Type
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WASH
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|
Details
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The combined organics were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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were concentrated in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 0% |
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Name
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|
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Type
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product
|
|
Smiles
|
C(C(C)C)S(=O)(=O)C1=CC=C(C(=O)O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
